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Compound of Interest

Compound Name: (+/-)7(8)-EpDPA

CAS No.: 895127-66-9

Cat. No.: B586812 Get Quote

Executive Summary & Hazard Profile
Immediate Action Required: Treat all stock solutions of (+/-)7(8)-EpDPA as Flammable Organic

Waste.

While (+/-)7(8)-EpDPA is a bioactive lipid mediator derived from Docosahexaenoic Acid (DHA),

the primary safety and regulatory driver for its disposal is the solvent carrier (typically Ethanol

or Methyl Acetate).[1] The lipid itself is unstable and degrades rapidly into diols (7,8-DiHDPA)

under acidic conditions or via soluble epoxide hydrolase (sEH) activity.[1]
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Parameter Specification

Molecule
(+/-)7(8)-EpDPA (7,8-Epoxy-13,16,19-

docosapentaenoic acid)

CAS Registry 895127-66-9

Primary Hazard
Flammable Liquid (Category 2) due to carrier

solvent.[1][2][3]

Secondary Hazard
Irritant (Skin/Eye).[1][2][4] Bioactive lipid

(potential physiological effects).[5]

RCRA Waste Code
D001 (Ignitable); U112 (if Ethyl Acetate); U154

(if Methanol).[1][2]

Stability
Labile epoxide ring.[1][2] Sensitive to light,

oxygen, and acidic pH.

Pre-Disposal Stabilization (The Scientific "Why")
Expert Insight: Unlike stable inorganic salts, (+/-)7(8)-EpDPA contains a strained three-

membered epoxide ring.[1][2]

Causality: If you mix this waste with highly acidic waste streams (pH < 4), the epoxide ring

will hydrolyze to form the corresponding diol. While this "deactivates" the epoxide, the

reaction can be exothermic depending on the solvent volume.

Protocol: Segregate from strong oxidizers (e.g., nitric acid) to prevent uncontrolled oxidation

of the polyunsaturated alkyl chain, which can generate heat and pressure in closed waste

containers.

Operational Protocols: Step-by-Step Disposal
Protocol A: Expired Stock Solutions (High
Concentration)
Scenario: You have a vial of expired stock (e.g., 100 µg/mL in Ethanol) stored at -80°C.

Verification: Confirm the solvent identity on the label (usually Ethanol).
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Transfer: Move the vial to a chemical fume hood.

Consolidation:

Open the "Non-Halogenated Organic Solvent Waste" carboy.

Pour the contents directly into the carboy.

Note: Do not rinse the vial with water before disposal; water introduces immiscibility issues

in organic waste streams. Rinse with a small volume of ethanol if necessary, adding the

rinse to the waste.

Vial Disposal: Cap the empty glass vial and dispose of it in the Glass/Sharps container. Do

not place uncapped volatile solvents in regular trash.

Protocol B: Aqueous Experimental Waste (Cell
Culture/Buffers)
Scenario: Media or buffers containing trace (nM to µM) levels of (+/-)7(8)-EpDPA.[1]

Assessment: Although the concentration is low, bioactive lipids should not be introduced into

municipal water systems.

Deactivation (Optional but Recommended):

Adjust pH to < 4 using dilute HCl.

Allow to sit for 30 minutes. This ensures hydrolysis of the epoxide to the biologically

inactive diol form.

Disposal:

Collect in a "Aqueous Chemical Waste" container.

Do not mix with organic solvents if the total organic content is <10%, as this increases

disposal costs.

Protocol C: Solid Waste (Pipette Tips, Weigh Boats)[1]
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Evaporation: Allow residual volatile solvents on pipette tips to evaporate in the fume hood for

5-10 minutes.

Segregation:

Contaminated Solids: Place in a hazardous solid waste bag (yellow/red depending on

facility).

Sharps: Any glass or needles used must go to puncture-proof sharps bins.[6]

Disposal Decision Logic
The following diagram illustrates the decision-making process for segregating (+/-)7(8)-EpDPA
waste streams to ensure RCRA compliance and safety.
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Start: (+/-)7(8)-EpDPA Waste

What is the physical state?

Liquid Waste Solid Waste
(Vials, Tips, Wipes)

Primary Solvent?

Evaporate Volatiles
in Fume Hood

Organic Solvent
(>10% EtOH, DMSO)

High Solvent %

Aqueous Buffer/Media
(<10% Organic)

Low Solvent %

Non-Halogenated
Organic Waste
(RCRA D001)

Aqueous Chemical Waste
(Trace Contaminants) Hazardous Solid Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating (+/-)7(8)-EpDPA waste based on solvent composition

and physical state.

Emergency Response: Spills
Scenario: You drop a 10 mg vial of stock solution (in Ethanol) on the floor.
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Evacuate & Ventilate: Immediate area. The volume is small, but ethanol vapors are

flammable.

PPE: Nitrile gloves, lab coat, safety glasses.

Containment: Cover the spill with an absorbent pad or vermiculite.

Cleanup:

Wipe up the absorbent material.

Clean the surface with soap and water (lipids are hydrophobic; water alone will not clean

the surface effectively).

Place all cleanup materials into a sealed plastic bag and label as "Debris contaminated

with Flammable Solvent."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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